Characteristic components in TCM Standards
  • Planinin
    Planinin
    • Cat. No.:
    • B048615
    • CAS No.:
    • 68296-27-5
    • Molecular Formula:
    • C21H22O6
    • Molecular Weight:
    • 370.4 g/mol
    Description
    Fargesin is a lignan.
    Planinin has been reported in Piper mullesua and Magnolia coco with data available.
    from Zanthoxylum planispinum;  structure given in first source...
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  • 2,3-Butanediol
    2,3-Butanediol
    • Cat. No.:
    • B056796
    • CAS No.:
    • 123513-85-9
    • Molecular Formula:
    • C4H10O2
    • Molecular Weight:
    • 90.12 g/mol
    Description
    2, 3-Butanediol, also known as butane-23-diol, belongs to the class of organic compounds known as 1, 2-diols. These are polyols containing an alcohol group at two adjacent positions. 2, 3-Butanediol exists as a ...
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  • Erythritol
    Erythritol
    • Cat. No.:
    • B130527
    • CAS No.:
    • 2319-57-5
    • Molecular Formula:
    • C4H10O4
    • Molecular Weight:
    • 122.12 g/mol
    Description
    Erythritol is the meso-diastereomer of butane-1,2,3,4-tetrol. It has a role as an antioxidant, a plant metabolite and a human metabolite.
    Erythritol is a four-carbon sugar that is found in algae, fungi, and l...
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  • Rhapontigenin
    Rhapontigenin
    • Cat. No.:
    • B1662419
    • CAS No.:
    • 500-65-2
    • Molecular Formula:
    • C15H14O4
    • Molecular Weight:
    • 258.27 g/mol
    Description
    Rhapontigenin is a stilbenol that is trans-stilbene in which one of the phenyl groups is substituted by hydroxy groups at positions 3 and 5, while the other phenyl group is substituted by a hydroxy group at posi...
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  • Isoliquiritigenin
    Isoliquiritigenin
    • Cat. No.:
    • B1662430
    • CAS No.:
    • 1060-19-1
    • Molecular Formula:
    • C15H12O4
    • Molecular Weight:
    • 256.25 g/mol
    Description
    Isoliquiritigenin, also known as 6'-deoxychalcone or gu 17, belongs to the class of organic compounds known as 2'-hydroxychalcones. These are organic compounds containing chalcone skeleton that carries a hydroxy...
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  • Dihydrokavain
    Dihydrokavain
    • Cat. No.:
    • B1670604
    • CAS No.:
    • 587-63-3
    • Molecular Formula:
    • C14H16O3
    • Molecular Weight:
    • 232.27 g/mol
    Description
    Dihydrokavain is a member of 2-pyranones and an aromatic ether.
    Dihydrokawain has been reported in Aniba hostmanniana, Piper majusculum, and other organisms with data available.
    inhibits binding of batrach...
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  • Dihydromethysticin
    Dihydromethysticin
    • Cat. No.:
    • B1670609
    • CAS No.:
    • 19902-91-1
    • Molecular Formula:
    • C15H16O5
    • Molecular Weight:
    • 276.28 g/mol
    Description
    Dihydromethysticin is a member of 2-pyranones and an aromatic ether.
    Dihydromethysticin has been reported in Aniba hostmanniana, Piper majusculum, and Piper methysticum with data available.
    Dihydromethysti...
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  • Raloxifene
    Raloxifene
    • Cat. No.:
    • B1678788
    • CAS No.:
    • 84449-90-1
    • Molecular Formula:
    • C28H27NO4S
    • Molecular Weight:
    • 473.6 g/mol
    Description
    Raloxifene is a member of the class of 1-benzothiophenes that is 1-benzothiophene in which the hydrogens at positions 2, 3, and 6 have been replaced by p-hydroxyphenyl, p-[2-(piperidin-1-yl)ethoxy]benzoyl, and h...
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  • Indirubin (Standard)
    Indirubin (Standard)
    • Cat. No.:
    • B3030442
    • CAS No.:
    • 906748-38-7
    • Molecular Formula:
    • C16H10N2O2
    • Molecular Weight:
    • 262.26 g/mol
    Description
    Indirubin has been reported in Calanthe discolor, Couroupita guianensis, and Isatis tinctoria with data available.
    INDIRUBIN is a small molecule drug with a maximum clinical trial phase of II (across all indi...
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  • (+)-Usnic acid (Standard)
    (+)-Usnic acid (Standard)
    • Cat. No.:
    • B7781807
    • CAS No.:
    • Molecular Formula:
    • C18H16O7
    • Molecular Weight:
    • 344.3 g/mol
    Description
    (+)-Usnic acid (Standard) is a useful research compound. Its molecular formula is C18H16O7 and its molecular weight is 344.3 g/mol. The purity is usually 95%.
    BenchChem offers high-quality (+)-Usnic acid (S...
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